2-(4-nitrophenyl)-4-phenylquinazoline

• IUPAC Name: 2-(4-nitrophenyl)-4-phenylquinazoline
• InChI: InChI=1S/C20H13N3O2/c24-23(25)16-12-10-15(11-13-16)20-21-18-9-5-4-8-17(18)19(22-20)14-6-2-1-3-7-14/h1-13H
• InChI Key: IUOUNQOIBQSNNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC3=CC=CC=C32)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H13N3O2
• Molecular Weight: 327.3 g/mol

Description

2-(4-nitrophenyl)-4-phenylquinazoline is a chemical compound that has gained significant attention from researchers due to its potential therapeutic applications. This compound belongs to the quinazoline family, which is known for its various biological activities.

Scientific Research Applications

Antioxidant Analysis

Atmospheric Presence and Analysis

The presence and analysis of nitrophenols, including compounds like 2-(4-nitrophenyl)-4-phenylquinazoline, in the atmosphere are crucial for understanding environmental pollution. Techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are commonly used. Understanding the sources, such as combustion processes or hydrolysis of pesticides, and the atmospheric reactions leading to nitrophenols is vital for environmental monitoring and protection (Harrison et al., 2005).

Advanced Oxidation Processes

Investigations into the degradation of organic compounds through advanced oxidation processes (AOPs) can provide insights into the behavior of compounds like this compound in environmental contexts. Understanding the kinetics, mechanisms, and by-products of these processes is crucial for environmental management and pollution mitigation (Qutob et al., 2022).

Photosensitive Protecting Groups

The compound's potential role as a photosensitive protecting group in synthetic chemistry is significant. Understanding its properties in light-induced reactions can help in the design of novel synthetic pathways and materials (Amit, Zehavi, & Patchornik, 1974).

Medicinal Chemistry

Although direct research on this compound in medicinal chemistry is limited, its structural similarity to other compounds like 8-Hydroxyquinoline, which has demonstrated a range of biological activities, suggests potential applications. Exploring such compounds can lead to the development of novel pharmaceuticals with diverse therapeutic effects (Saadeh et al., 2020).